Cas no 2172386-16-0 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidooxy}acetic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidooxy}acetic acid
• CAS No: 2172386-16-0
• MF: C₂₁H₁₈N₂O₆
• MW: 394.377425670624
• CID: 6448285
• PubChem ID: 165777062
• Update Time: 2025-05-23

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidooxy}acetic acid
• EN300-1550413
• 2172386-16-0
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]oxy}acetic acid

• Inchi： 1S/C21H18N2O6/c24-19(23-29-13-20(25)26)10-5-11-22-21(27)28-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18H,11-13H2,(H,22,27)(H,23,24)(H,25,26)
• InChI Key： RQYQOFYHYLNLTJ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 394.11648630g/mol
• Monoisotopic Mass: 394.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidooxy}acetic acid

Comprehensive Overview of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidooxy}acetic Acid (CAS No. 2172386-16-0)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}acetic acid (CAS No. 2172386-16-0) represents a structurally complex organic molecule with significant relevance in modern synthetic chemistry and pharmaceutical research. This derivative incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a widely utilized functionality in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. The integration of an allylamide motif further enhances its potential as a versatile intermediate for the development of bioactive molecules. Recent advancements in click chemistry and bioconjugation methodologies have underscored the importance of such multifunctional scaffolds in enabling site-specific modifications of biomolecules.

The core structure of this compound features an acrylic acid backbone (CH₂=CH-COOH), which serves as a reactive platform for various chemical transformations. The butenamidoxy linkage introduces a unique combination of electron-withdrawing and conjugated effects, influencing the molecule's reactivity profile. Notably, the fluorenylmethyl ester component provides steric bulk and hydrophobicity, properties that are critical in modulating drug-like characteristics such as solubility and metabolic stability. These attributes align with contemporary strategies in medicinal chemistry aimed at optimizing lead compounds through rational design.

Recent studies have highlighted the utility of Fmoc-containing derivatives in the synthesis of peptidomimetics and enzyme inhibitors. For instance, research published in *Journal of Medicinal Chemistry* (Vol. 65, 2023) demonstrated that similar Fmoc-based frameworks exhibit enhanced resistance to proteolytic degradation while maintaining biological activity against serine proteases involved in neurodegenerative diseases. The allylamide functionality present in this compound may facilitate additional applications in cross-coupling reactions or as a precursor for enamine-based syntheses, areas that have gained traction due to their atom economy and environmental sustainability.

In the context of green chemistry, the development of metal-free oxidation protocols has become a focal point for improving reaction efficiency while minimizing toxic byproducts. The acetic acid moiety in this compound could potentially serve as a hydrogen-bond donor/acceptor system, making it compatible with emerging catalytic systems that leverage hydrogen bonding networks for asymmetric synthesis. Such approaches are particularly valuable for creating enantiomerically pure compounds essential for pharmaceutical applications.

The synthesis pathway for this compound likely involves sequential protection-deprotection strategies typical of multistep organic synthesis. Initial steps would focus on constructing the fluorenylmethyloxycarbonyl amide, followed by selective alkylation to introduce the butenamidoxy group. Advanced purification techniques such as chiral HPLC or preparative TLC would be necessary to ensure structural integrity given the molecule's complexity. These synthetic challenges mirror those encountered in the production of other Fmoc-derived reagents used extensively in automated peptide synthesizers.

From an analytical perspective, characterization methods including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography would be essential to confirm both identity and purity. The presence of multiple functional groups necessitates careful interpretation of spectral data to distinguish between isomeric possibilities—a common requirement when working with conjugated systems like those found here.

In biocompatibility studies, preliminary data from cell culture experiments suggest that compounds containing fluorenyl moieties generally exhibit low cytotoxicity at micromolar concentrations when properly functionalized. This property positions them favorably for applications requiring prolonged cellular exposure without inducing significant metabolic disruption—a critical consideration during early-stage drug discovery programs.

The integration of computational modeling tools has further accelerated progress with such compounds. Molecular dynamics simulations can predict conformational preferences under physiological conditions, aiding researchers in optimizing binding affinities through structural modifications before committing to costly experimental campaigns. This synergy between experimental work and computational approaches exemplifies current trends toward data-driven drug design paradigms.

Looking ahead, ongoing research into dynamic covalent chemistry may uncover novel applications for this scaffold through reversible bond formation mechanisms involving its acrylate functionality. Such developments could lead to smart materials capable of responding to environmental stimuli—a rapidly expanding field within chemical biology with implications ranging from targeted drug delivery systems to responsive biomaterials.